Cas no 2228924-43-2 (2-(2-azidoethyl)-4,6-difluorophenol)

• Product Name: 2-(2-azidoethyl)-4,6-difluorophenol
• CAS No: 2228924-43-2
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 6214176
• PubChem ID: 165653947
• Update Time: 2025-06-13

2-(2-azidoethyl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-4,6-difluorophenol
• EN300-1797877
• 2228924-43-2

• Inchi： 1S/C8H7F2N3O/c9-6-3-5(1-2-12-13-11)8(14)7(10)4-6/h3-4,14H,1-2H2
• InChI Key： UJCVXTRKAGPOSS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CCN=[N+]=[N-])F

Computed Properties

• Exact Mass: 199.05571818g/mol
• Monoisotopic Mass: 199.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-(2-azidoethyl)-4,6-difluorophenol

Introduction to 2-(2-azidoethyl)-4,6-difluorophenol (CAS No: 2228924-43-2)

2-(2-azidoethyl)-4,6-difluorophenol, identified by the Chemical Abstracts Service Number (CAS No) 2228924-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound features a unique structural motif combining a phenolic group with azido and fluorine substituents, which endows it with distinct chemical properties and potential applications in medicinal chemistry. The presence of the azido functional group (–N₃) and the electron-withdrawing effect of the fluorine atoms (–F) make this molecule a versatile intermediate for further chemical modifications and synthetic transformations.

The structural configuration of 2-(2-azidoethyl)-4,6-difluorophenol places it in a class of compounds that are often explored for their reactivity and biological activity. The phenolic hydroxyl group (–OH) is a key feature for potential hydrogen bonding interactions, while the azido group can participate in nucleophilic substitution reactions, enabling the synthesis of more complex molecules. Additionally, the fluorine atoms at the 4- and 6-positions introduce electron-withdrawing effects that can influence the electronic properties of the aromatic ring, thereby modulating its reactivity and interactions with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The combination of these features in 2-(2-azidoethyl)-4,6-difluorophenol makes it a promising candidate for drug discovery and development. Specifically, the azido group can be selectively transformed into other functional groups such as amines or alcohols through decomposition or substitution reactions, providing a strategic handle for medicinal chemists to explore new pharmacophores.

One of the most compelling aspects of this compound is its potential utility in the synthesis of bioactive molecules. For instance, researchers have utilized similar scaffolds to develop inhibitors targeting enzymes involved in inflammatory pathways. The electron-deficient aromatic system created by the fluorine substituents can enhance binding interactions with protein active sites, while the azido group offers a site for further derivatization to optimize potency and selectivity. These characteristics make 2-(2-azidoethyl)-4,6-difluorophenol a valuable building block in the design of novel therapeutic agents.

The pharmaceutical industry has increasingly leveraged fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties such as increased lipophilicity, reduced susceptibility to metabolic degradation, and enhanced cell membrane penetration. In the context of 2-(2-azidoethyl)-4,6-difluorophenol, these attributes suggest that it may serve as a precursor for developing small-molecule drugs with improved efficacy and reduced side effects.

Recent advancements in synthetic methodologies have further expanded the utility of compounds like 2-(2-azidoethyl)-4,6-difluorophenol. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization of aromatic rings, allowing for precise control over molecular architecture. This has opened up new avenues for drug discovery by enabling the rapid assembly of complex molecules from simpler precursors. The azido group, in particular, has been widely employed in such transformations due to its reactivity with transition metals like palladium and copper.

The biological activity of 2-(2-azidoethyl)-4,6-difluorophenol has also been explored in preclinical studies. While specific details may vary depending on ongoing research, preliminary findings suggest that this compound exhibits potential as an inhibitor or modulator of certain biological pathways. For example, its structural features may allow it to interact with enzymes or receptors involved in cancer progression or inflammation. Further investigation is warranted to fully elucidate its pharmacological profile and therapeutic potential.

The synthesis of 2-(2-azidoethyl)-4,6-difluorophenol involves multi-step organic transformations that highlight its complexity as a chemical entity. Key synthetic steps typically include halogenation reactions to introduce fluorine atoms onto the aromatic ring followed by nucleophilic substitution to incorporate the azido group at the desired position. The phenolic hydroxyl group may also undergo further modifications depending on downstream applications.

The handling and storage of CAS No: 2228924-43-2 require careful consideration due to its reactive functional groups. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to prevent unintended reactions or degradation. Storage conditions should minimize exposure to moisture and heat to ensure stability over time.

In conclusion, 2228924-43-2 represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a phenolic moiety with azido and fluorine substituents—make it a versatile intermediate for synthesizing bioactive molecules. As interest in fluorinated compounds continues to grow, 2228924-43-2 may play an important role in discovering new treatments for various diseases.